Cas no 494868-39-2 (Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis-)

• Product Name: Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis-
• CAS No: 494868-39-2
• MF: C₃₂H₂₄N₂O₄
• MW: 500.543968200684
• MDL: MFCD28167988
• CID: 1534056
• PubChem ID: 101191766
• Update Time: 2025-05-19

Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis-
• 4,4'-(2,3,6,7-Tetramethoxyanthracene-9,10-diyl)dibenzonitrile
• 494868-39-2

• MDL： MFCD28167988
• Inchi： 1S/C32H24N2O4/c1-35-27-13-23-24(14-28(27)36-2)32(22-11-7-20(18-34)8-12-22)26-16-30(38-4)29(37-3)15-25(26)31(23)21-9-5-19(17-33)6-10-21/h5-16H,1-4H3
• InChI Key： WBSWFKTVYDPHLC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C(=C1)C(C1C=CC(C#N)=CC=1)=C1C=C(C(=CC1=C2C1C=CC(C#N)=CC=1)OC)OC)OC

Computed Properties

• Exact Mass: 500.17372
• Monoisotopic Mass: 500.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5

Additional information on Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis-

Comprehensive Overview of Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- (CAS No. 494868-39-2)

Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- (CAS No. 494868-39-2) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, photochemistry, and advanced organic synthesis. This compound, characterized by its anthracene core and tetramethoxy functional groups, exhibits unique photophysical properties, making it a valuable candidate for applications in organic electronics, fluorescence imaging, and molecular sensors. Its structural complexity and functional versatility align with the growing demand for high-performance organic materials in cutting-edge technologies.

The molecular structure of Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- features a central anthracene moiety symmetrically substituted with methoxy groups and terminal benzonitrile units. This arrangement enhances its electron-accepting capabilities and thermal stability, which are critical for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are particularly interested in its tunable fluorescence, which can be modulated by altering the solvent environment or introducing additional functional groups.

In recent years, the compound has been explored for its potential in bioimaging and theragnostic applications. Its strong fluorescence emission in the visible spectrum makes it suitable for labeling biomolecules or tracking cellular processes. Additionally, its low cytotoxicity and high photostability have positioned it as a promising candidate for long-term imaging studies. These attributes resonate with the increasing focus on non-invasive diagnostic tools and precision medicine, which are among the most searched topics in biomedical research today.

The synthesis of Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. Optimizing the yield and purity of this compound remains a key challenge, driving innovations in catalytic systems and reaction conditions.

From an industrial perspective, the compound's potential in smart materials and energy storage systems has sparked interest. Its ability to form stable charge-transfer complexes could revolutionize the design of next-generation batteries and supercapacitors. This aligns with global trends toward renewable energy solutions and carbon-neutral technologies, topics frequently searched by engineers and environmental scientists.

In summary, Benzonitrile, 4,4'-(2,3,6,7-tetramethoxy-9,10-anthracenediyl)bis- (CAS No. 494868-39-2) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its diverse applications, from optoelectronics to biomedical imaging, underscore its importance in modern research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in technology and healthcare.